1,6-Bis(benzimidazol-2-yl)hexane
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Overview
Description
1,6-Bis(benzimidazol-2-yl)hexane is a compound that features two benzimidazole groups attached to a hexane chain. Benzimidazole is a bicyclic molecule composed of a benzene ring fused to an imidazole ring. This compound is known for its ability to form coordination complexes with various metals, making it valuable in different fields of research and industry .
Preparation Methods
Synthetic Routes and Reaction Conditions
1,6-Bis(benzimidazol-2-yl)hexane can be synthesized through a nucleophilic substitution reaction. One common method involves the reaction of benzimidazole with hexane-1,6-dibromide in the presence of a base such as potassium carbonate (K2CO3) in a polar aprotic solvent like dimethyl sulfoxide (DMSO). The reaction typically occurs at elevated temperatures to facilitate the substitution process .
Industrial Production Methods
While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
1,6-Bis(benzimidazol-2-yl)hexane undergoes various chemical reactions, including:
Substitution: The benzimidazole groups can participate in nucleophilic substitution reactions with alkyl or aryl halides.
Common Reagents and Conditions
Major Products Formed
Scientific Research Applications
Mechanism of Action
The mechanism of action of 1,6-Bis(benzimidazol-2-yl)hexane largely depends on its ability to form coordination complexes with metals. These complexes can interact with various molecular targets and pathways:
Molecular Targets: The benzimidazole groups can bind to metal ions, forming stable complexes that can interact with enzymes, proteins, and other biological molecules.
Pathways Involved: The metal complexes can participate in redox reactions, catalysis, and other biochemical processes, influencing cellular functions and pathways.
Comparison with Similar Compounds
1,6-Bis(benzimidazol-2-yl)hexane can be compared with other similar compounds, such as:
1,6-Bis(benzimidazol-1-yl)hexane: Similar structure but with different substitution patterns on the benzimidazole rings.
N,N’-Bis(benzimidazol-2-yl-methyl)hexane-1,6-dicarboxamide: Contains additional functional groups, leading to different chemical properties and applications.
2,6-Bis(benzimidazol-2-yl)pyridine: A related compound with a pyridine ring instead of a hexane chain, used in similar coordination chemistry applications.
Properties
Molecular Formula |
C20H22N4 |
---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
2-[6-(1H-benzimidazol-2-yl)hexyl]-1H-benzimidazole |
InChI |
InChI=1S/C20H22N4/c1(3-13-19-21-15-9-5-6-10-16(15)22-19)2-4-14-20-23-17-11-7-8-12-18(17)24-20/h5-12H,1-4,13-14H2,(H,21,22)(H,23,24) |
InChI Key |
KVDIHIFDFVNDIR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CCCCCCC3=NC4=CC=CC=C4N3 |
Origin of Product |
United States |
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